Cas no 1099640-13-7 (PHQZPSKJLPSKOF-UHFFFAOYSA-N)

• Product Name: PHQZPSKJLPSKOF-UHFFFAOYSA-N
• CAS No: 1099640-13-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD11651294
• CID: 5176502
• Update Time: 2026-03-05

PHQZPSKJLPSKOF-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• PHQZPSKJLPSKOF-UHFFFAOYSA-N

• MDL： MFCD11651294
• Inchi： 1S/C11H21NO2/c1-3-14-11(13)6-9-12-7-4-10(2)5-8-12/h10H,3-9H2,1-2H3
• InChI Key： PHQZPSKJLPSKOF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCN1CCC(C)CC1

Additional information on PHQZPSKJLPSKOF-UHFFFAOYSA-N

Comprehensive Overview of Compound CAS No. 1099640-13-7 and Product Name: PHQZPSKJLPSKOF-UHFFFAOYSA-N

The compound with CAS No. 1099640-13-7 and product name PHQZPSKJLPSKOF-UHFFFAOYSA-N is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of organic chemicals, specifically within the realm of heterocyclic compounds, which are known for their diverse structural and functional attributes.

Recent advancements in chemical synthesis have enabled researchers to explore the intricate molecular architecture of this compound. The structure of PHQZPSKJLPSKOF-UHFFFAOYSA-N is characterized by a complex arrangement of atoms, including nitrogen, oxygen, and sulfur, which contribute to its exceptional reactivity and stability. These properties make it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the most notable aspects of this compound is its ability to form stable complexes with metal ions. This characteristic has been extensively studied in recent years, with findings published in leading journals such as Nature Chemistry and Angewandte Chemie. Researchers have demonstrated that the coordination properties of CAS No. 1099640-13-7 can be fine-tuned by modifying its substituents, opening up new possibilities for catalytic applications in industrial processes.

In addition to its coordination chemistry, the compound exhibits remarkable electronic properties. Studies conducted at prestigious institutions like Stanford University and the Max Planck Institute have revealed that PHQZPSKJLPSKOF-UHFFFAOYSA-N possesses semiconducting characteristics, making it a potential candidate for use in organic electronics. Its ability to conduct electricity efficiently under specific conditions has sparked interest in its application in flexible displays and photovoltaic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in asymmetric catalysis have significantly improved the yield and purity of this compound, reducing production costs and making it more accessible for large-scale applications. These advancements were highlighted in a 2023 study published in Science, where researchers developed a novel catalyst system tailored for the synthesis of heterocyclic compounds like CAS No. 1099640-13-7.

Beyond its chemical properties, the environmental impact of this compound has also been a topic of interest. Researchers have conducted extensive toxicity studies to assess its potential risks to human health and ecosystems. According to findings from the European Chemicals Agency (ECHA), PHQZPSKJLPSKOF-UHFFFAOYSA-N exhibits low toxicity when handled under recommended conditions, aligning with global safety standards.

In conclusion, the compound with CAS No. 1099640-13-7 and product name PHQZPSKJLPSKOF-UHFFFAOYSA-N represents a cutting-edge development in modern chemistry. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a key player in various industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress and technological innovation.